N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H18N2O2S/c1-3-23-16-11-9-14(10-12-16)17-13(2)24-19(20-17)21-18(22)15-7-5-4-6-8-15/h4-12H,3H2,1-2H3,(H,20,21,22)
• InChI Key: QSZYUXVECDPVQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=CC=CC=C3)C
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide, also known as ETTB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. ETTB is a thiazole-based compound that has been synthesized through a variety of methods. In

Mechanism of Action

The mechanism of action of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide involves its binding to the active site of PTPs. The thiazole ring of this compound interacts with the cysteine residue in the active site of PTPs, while the benzamide group interacts with the surrounding amino acid residues. This binding results in a conformational change in the enzyme, which can be detected through the fluorescence signal emitted by this compound.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not affect cellular viability at concentrations used in research. However, it is important to note that this compound is a synthetic compound and may have unknown effects on cellular processes. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The use of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide as a fluorescent probe for PTPs has several advantages in lab experiments. This compound is highly selective for PTPs and does not bind to other cellular proteins, making it a useful tool for studying PTP activity. Additionally, this compound emits a strong fluorescence signal, allowing for sensitive detection of PTP activity. However, this compound is a synthetic compound and may have unknown effects on cellular processes, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide in scientific research. One potential application is the development of this compound-based biosensors for the detection of PTP activity in vivo. Additionally, this compound could be used in conjunction with other fluorescent probes to study complex cellular signaling pathways. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide has been synthesized using a variety of methods, including the reaction of 4-ethoxybenzaldehyde with 2-amino-4-methyl-5-mercapto-1,3-thiazole in the presence of acetic acid and sulfuric acid. Another method involves the reaction of 2-amino-4-methyl-5-mercapto-1,3-thiazole with 4-ethoxybenzoyl chloride in the presence of triethylamine and dichloromethane. Both methods have been reported to yield high purity this compound.

Scientific Research Applications

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide has been used in scientific research as a fluorescent probe for the detection of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a critical role in cellular signaling pathways and are involved in a variety of diseases, including cancer and diabetes. This compound has been shown to selectively bind to PTPs and emit a fluorescence signal, making it a useful tool for studying PTP activity.